Cas no 54533-69-6 ( )

• Product Name: &nbsp
• CAS No: 54533-69-6
• MF: C₃₇H₃₉N₃O₈S₃
• MW: 749.915866136551
• CID: 941776
• PubChem ID: 316682
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N,N'-{[(4-Methylbenzene-1-sulfonyl)azanediyl]bis[(ethane-2,1-diyl)oxy-2,1-phenylene]}bis(4-methylbenzene-1-sulfonamide)
• 54533-69-6
• 4-methyl-N,N-bis[2-[2-[(4-methylphenyl)sulfonylamino]phenoxy]ethyl]benzenesulfonamide
• NSC-245016
• DTXSID50311719
• DS-015290
• NSC245016
•  

• Inchi： 1S/C37H39N3O8S3/c1-28-12-18-31(19-13-28)49(41,42)38-34-8-4-6-10-36(34)47-26-24-40(51(45,46)33-22-16-30(3)17-23-33)25-27-48-37-11-7-5-9-35(37)39-50(43,44)32-20-14-29(2)15-21-32/h4-23,38-39H,24-27H2,1-3H3
• InChI Key： QHXFCBNAZCBHPF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(CCOC1=CC=CC=C1NS(C1C=CC(C)=CC=1)(=O)=O)CCOC1=CC=CC=C1NS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 749.19017
• Monoisotopic Mass: 749.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 51
• Rotatable Bond Count: 16
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 1.358
• Boiling Point: 886.8°C at 760 mmHg
• Flash Point: 490.1°C
• Refractive Index: 1.641
• PSA: 148.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds